8-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: 8-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-2-pyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C25H22ClN3O3/c1-31-22-7-6-16(14-23(22)32-2)8-13-28-25(30)19-15-21(17-9-11-27-12-10-17)29-24-18(19)4-3-5-20(24)26/h3-7,9-12,14-15H,8,13H2,1-2H3,(H,28,30)
• InChI Key: AXQAVRPPZSISNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC(=NC3=C2C=CC=C3Cl)C4=CC=NC=C4)OC
• Molecular Formula: C25H22ClN3O3
• Molecular Weight: 447.9 g/mol

Description

The compound “8-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It also contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. The presence of the amide functional group (-CONH2) suggests that it may have properties common to other amides, such as the ability to participate in hydrogen bonding.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The quinoline and pyridine rings, along with the various substituents, would contribute to a highly conjugated system, potentially leading to interesting optical and electronic properties.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, this molecule could potentially undergo a variety of chemical reactions. The amide group could participate in hydrolysis or condensation reactions, while the aromatic rings could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of aromatic rings and an amide group could result in significant intermolecular forces, potentially leading to a relatively high melting point and boiling point.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to predict the mechanism of action of this compound.

Future Directions

The potential applications and future directions for this compound would depend largely on its specific physical and chemical properties, as well as the context in which it is being used.